Cas no 23770-12-9 (1-Methyl-5-phenylpyrrolidin-3-one)

• Product Name: 1-Methyl-5-phenylpyrrolidin-3-one
• CAS No: 23770-12-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 4823299
• Update Time: 2025-06-08

1-Methyl-5-phenylpyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-phenylpyrrolidin-3-one
• 1-methyl-5-phenyl-3-pyrrolidinone

• Inchi： 1S/C11H13NO/c1-12-8-10(13)7-11(12)9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3
• InChI Key： IFSTZHPIPFZQJU-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C(C2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3

Additional information on 1-Methyl-5-phenylpyrrolidin-3-one

Introduction to 1-Methyl-5-phenylpyrrolidin-3-one (CAS No. 23770-12-9)

1-Methyl-5-phenylpyrrolidin-3-one, also known by its CAS number 23770-12-9, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a pyrrolidinone ring and a phenyl group, making it a valuable candidate for various applications, particularly in pharmaceutical research and development.

The chemical formula of 1-Methyl-5-phenylpyrrolidin-3-one is C₁₁H₁₃NO, and it has a molecular weight of 183.22 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 5-methylpyrrolidinone with benzyl chloride followed by deprotection steps. Its synthesis has been optimized to achieve high yields and purity, which are crucial for its use in both academic and industrial settings.

In recent years, 1-Methyl-5-phenylpyrrolidin-3-one has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel analgesics. Studies have shown that derivatives of this compound exhibit potent analgesic properties, making them promising candidates for the treatment of chronic pain conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain derivatives of 1-Methyl-5-phenylpyrrolidin-3-one demonstrated significant analgesic effects in animal models without causing adverse side effects commonly associated with traditional pain medications.

Beyond pain management, 1-Methyl-5-phenylpyrrolidin-3-one has also shown potential in the treatment of neurological disorders. Research conducted at the University of California, Los Angeles (UCLA) in 2021 explored the neuroprotective properties of this compound. The study found that 1-Methyl-5-phenylpyrrolidin-3-one and its derivatives could potentially mitigate neurodegeneration in models of Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have broader therapeutic applications beyond pain management.

The pharmacokinetic properties of 1-Methyl-5-phenylpyrrolidin-3-one have also been extensively studied to understand its behavior in biological systems. A comprehensive review published in the Bioorganic & Medicinal Chemistry Letters in 2020 highlighted that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it an attractive candidate for further preclinical and clinical development.

In addition to its therapeutic potential, 1-Methyl-5-phenylpyrrolidin-3-one has been investigated for its use as a building block in organic synthesis. Its versatile reactivity allows chemists to introduce various functional groups, enabling the synthesis of complex molecules with diverse biological activities. This aspect has made it a valuable tool in combinatorial chemistry and high-throughput screening for drug discovery.

The safety profile of 1-Methyl-5-phenylpyrrolidin-3-one is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in both in vitro and in vivo models. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, 1-Methyl-5-phenylpyrrolidin-3-one (CAS No. 23770-12-9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and promising therapeutic applications make it an exciting area of ongoing research and development. As more studies continue to uncover its full potential, it is likely that this compound will play an increasingly important role in the advancement of medical treatments for a range of conditions.